3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanal
Overview
Description
3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanal, also known as 3,3-Difluorocyclobutyl 2,2-dimethylpropanoate, is a fluorinated organic compound that has attracted attention due to its potential applications in synthetic chemistry and biochemistry. It is a versatile building block for the synthesis of a wide range of organic compounds, and its unique structure and reactivity make it a promising tool for the development of new drugs and materials.
Scientific Research Applications
3-(3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanalcyclobutyl)-2,2-dimethylpropanal has been studied extensively for its potential applications in synthetic chemistry and biochemistry. It has been shown to be an effective reagent for the synthesis of a wide range of organic compounds, including pharmaceuticals, agrochemicals, and polymers. Additionally, its unique structure and reactivity make it a promising tool for the development of new drugs and materials.
Mechanism of Action
The mechanism of action of 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanal is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, forming a complex with the substrate and facilitating the reaction. The formation of the complex is believed to be aided by the presence of the difluorocyclobutyl moiety, which provides additional electron density to the reaction center.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanal are not yet fully understood. However, it has been shown to have a variety of biological activities, including antifungal, antibacterial, and anti-inflammatory effects. Additionally, it has been shown to be an effective inhibitor of enzymes involved in the synthesis of fatty acids, and it has been shown to have an inhibitory effect on the growth of certain cancer cell lines.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanal in lab experiments include its versatility as a building block for the synthesis of a wide range of organic compounds, its ability to form complexes with substrates, and its unique structure and reactivity. The limitations include its high cost, its reactivity with other reagents, and its low solubility in water.
Future Directions
The potential applications of 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanal are vast, and there are many future directions for research. These include further investigation into its reactivity, its potential applications in drug discovery and development, and its potential as a therapeutic agent. Additionally, further research into its biochemical and physiological effects, as well as its use in the synthesis of polymers, agrochemicals, and pharmaceuticals, will be beneficial.
Synthesis Methods
The synthesis of 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanal has been studied extensively. The most common method of synthesis involves the reaction of 3,3-difluorocyclobutyl bromide with 2,2-dimethylpropanoic acid in the presence of an acid catalyst. This reaction yields the desired product in good yields. Other methods of synthesis include the reaction of 3,3-difluorocyclobutyl bromide with 2,2-dimethylpropanoic anhydride, and the reaction of 3,3-difluorocyclobutyl bromide with 2,2-dimethylpropanoic ester.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanal involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "3,3-difluorocyclobutene", "2,2-dimethylpropanal", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Reduction of 3,3-difluorocyclobutene with sodium borohydride in methanol to yield 3,3-difluorocyclobutane", "Step 2: Oxidation of 3,3-difluorocyclobutane with hydrochloric acid and sodium dichromate to yield 3,3-difluorocyclobutanone", "Step 3: Conversion of 3,3-difluorocyclobutanone to 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanal through a Grignard reaction with 2,2-dimethylpropanal and magnesium in diethyl ether", "Step 4: Hydrolysis of the resulting Grignard reagent with aqueous hydrochloric acid to yield the desired product, 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanal" ] } | |
CAS RN |
1934573-89-3 |
Product Name |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanal |
Molecular Formula |
C9H14F2O |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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